Cas no 2137671-89-5 (1-(azepan-2-yl)methyl-3-ethylurea)

• Product Name: 1-(azepan-2-yl)methyl-3-ethylurea
• CAS No: 2137671-89-5
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5609700
• PubChem ID: 165949617
• Update Time: 2025-06-15

1-(azepan-2-yl)methyl-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• 2137671-89-5
• EN300-840289
• 1-[(azepan-2-yl)methyl]-3-ethylurea
• 1-(azepan-2-yl)methyl-3-ethylurea

• Inchi： 1S/C10H21N3O/c1-2-11-10(14)13-8-9-6-4-3-5-7-12-9/h9,12H,2-8H2,1H3,(H2,11,13,14)
• InChI Key： KTDXUJRGSXFNQX-UHFFFAOYSA-N
• SMILES： O=C(NCC)NCC1CCCCCN1

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-(azepan-2-yl)methyl-3-ethylurea

Introduction to 1-(azepan-2-yl)methyl-3-ethylurea (CAS No. 2137671-89-5)

1-(azepan-2-yl)methyl-3-ethylurea, identified by the CAS number 2137671-89-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a substituted azepane ring and an urea functional group, has garnered attention due to its potential applications in drug discovery and development. The structural motif of azepan-2-yl provides a favorable pharmacophore for interactions with biological targets, while the urea moiety is well-documented for its role in modulating biological activity. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, synthetic considerations, and its relevance in contemporary research.

The chemical structure of 1-(azepan-2-yl)methyl-3-ethylurea consists of a seven-membered saturated heterocycle (azepane) substituted at the 2-position with a methyl group linked to an ethylurea moiety. This configuration suggests a high degree of flexibility, which can be advantageous in binding to biological targets with varying shapes and sizes. The presence of both aromatic and aliphatic regions in the molecule also contributes to its solubility profile, making it amenable to various solvation conditions in both organic and aqueous environments.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those derived from heterocyclic compounds. The azepan series has been extensively explored due to their favorable pharmacokinetic properties, including good oral bioavailability and reduced metabolic liability. The introduction of alkyl and urea substituents further enhances the potential of these compounds as lead structures for therapeutic intervention. For instance, modifications at the 2-position of the azepane ring have been shown to influence binding affinity and selectivity towards specific enzymes or receptors.

One of the key aspects of 1-(azepan-2-yl)methyl-3-ethylurea is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving nucleophilic substitution reactions, condensation processes, and cyclization strategies. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce functional groups with high precision. These synthetic pathways not only facilitate the production of the compound but also allow for structural diversification, enabling researchers to explore analogues with enhanced biological activity.

The biological activity of 1-(azepan-2-yl)methyl-3-ethylurea has been a subject of extensive investigation. Preclinical studies have indicated that this compound exhibits potential as an inhibitor of various enzymatic targets relevant to neurological disorders. The urea moiety is particularly noteworthy for its ability to engage with hydrogen bond networks in protein active sites, which is critical for modulating enzyme function. Additionally, the flexible azepan ring can adopt multiple conformations, allowing for optimal interactions with biological targets such as kinases or proteases.

Recent advances in computational chemistry have further illuminated the mechanistic aspects of 1-(azepan-2-yl)methyl-3-ethylurea's interactions with biological targets. Molecular docking studies have revealed that this compound can effectively bind to pockets on enzymes associated with inflammatory pathways, suggesting its utility in developing anti-inflammatory agents. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are crucial for understanding its reactivity and stability under various conditions.

The therapeutic potential of 1-(azepan-2-yl)methyl-3-ethylurea extends beyond neurological applications. Preliminary data suggest that this compound may also exhibit antimicrobial properties, making it a candidate for developing novel antibiotics or antifungals. The structural features responsible for these activities are likely related to the ability of the molecule to disrupt essential biological processes in pathogens while maintaining selectivity against host cells. This dual functionality makes 1-(azepan-2-yl)methyl-3-ethylurea an attractive scaffold for further medicinal chemistry optimization.

In conclusion, 1-(azepan-2-yl)methyl-3-ethylurea (CAS No. 2137671-89) represents a promising candidate for drug discovery due to its unique structural features and demonstrated biological activity. Its synthesis is feasible through well-established organic methods, while its pharmacological profile suggests multiple avenues for therapeutic intervention. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.